4-bromo-2,5-dimethoxy-N-(3-methylpyridin-2-yl)benzenesulfonamide

• Molecular Formula: C14H15BrN2O4S
• Molecular Weight: 387.25 g/mol
• IUPAC Name: 4-bromo-2,5-dimethoxy-N-(3-methylpyridin-2-yl)benzenesulfonamide
• InChI: InChI=1S/C14H15BrN2O4S/c1-9-5-4-6-16-14(9)17-22(18,19)13-8-11(20-2)10(15)7-12(13)21-3/h4-8H,1-3H3,(H,16,17)
• InChI Key: OAXIQTBFIATCTP-UHFFFAOYSA-N
• SMILES: CC1=C(N=CC=C1)NS(=O)(=O)C2=C(C=C(C(=C2)OC)Br)OC

Description

4-bromo-2,5-dimethoxy-N-(3-methylpyridin-2-yl)benzenesulfonamide, also known as BRD, is a chemical compound that has been studied for its potential use in scientific research. It is a sulfonamide derivative that has shown promise in various applications due to its unique chemical properties.

Mechanism of Action

4-bromo-2,5-dimethoxy-N-(3-methylpyridin-2-yl)benzenesulfonamide works by binding to the active site of target enzymes, inhibiting their activity. This can lead to changes in gene expression and cellular function, which can be useful in understanding the role of these enzymes in various biological processes.
Biochemical and Physiological Effects:
Studies have shown that 4-bromo-2,5-dimethoxy-N-(3-methylpyridin-2-yl)benzenesulfonamide can have a range of biochemical and physiological effects, depending on the specific enzyme it targets. For example, it has been shown to inhibit the growth of cancer cells by targeting certain histone deacetylases. It has also been studied for its potential use in treating neurodegenerative disorders, such as Alzheimer's disease, due to its ability to inhibit the activity of certain enzymes involved in the formation of beta-amyloid plaques.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-bromo-2,5-dimethoxy-N-(3-methylpyridin-2-yl)benzenesulfonamide in lab experiments is its specificity for certain enzymes, which can allow for more targeted studies of their function. However, one limitation is that it may not be effective against all enzymes, and its use may be limited by its solubility and stability.

Future Directions

There are many potential future directions for research involving 4-bromo-2,5-dimethoxy-N-(3-methylpyridin-2-yl)benzenesulfonamide. One area of interest is in the development of new drugs for the treatment of cancer and other diseases, based on its ability to inhibit certain enzymes involved in disease progression. Additionally, further studies may be conducted to better understand the mechanisms of action of 4-bromo-2,5-dimethoxy-N-(3-methylpyridin-2-yl)benzenesulfonamide and its potential applications in a range of biological processes.

Synthesis Methods

The synthesis of 4-bromo-2,5-dimethoxy-N-(3-methylpyridin-2-yl)benzenesulfonamide involves the reaction of 4-bromo-2,5-dimethoxybenzenesulfonyl chloride with 3-methylpyridin-2-amine. This reaction results in the formation of 4-bromo-2,5-dimethoxy-N-(3-methylpyridin-2-yl)benzenesulfonamide as a white solid with a melting point of 210-212°C.

Scientific Research Applications

4-bromo-2,5-dimethoxy-N-(3-methylpyridin-2-yl)benzenesulfonamide has been studied for its potential use in various scientific research applications, including drug discovery and development. It has shown promise as a potential inhibitor of certain enzymes, such as histone deacetylases, which are involved in the regulation of gene expression.